Cas no 899997-80-9 (1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899997-80-9
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• CID: 5493450
• Update Time: 2025-11-06

1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Oxazolo[2,3-f]purine-2,4(1H,3H)-dione, 1,7-dimethyl-3-(2-oxopropyl)-
• 1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C12H12N4O4/c1-6(17)4-16-10(18)8-9(14(3)12(16)19)13-11-15(8)5-7(2)20-11/h5H,4H2,1-3H3
• InChI Key： OUFLBGPSVOPWMQ-UHFFFAOYSA-N
• SMILES： N12C=C(C)OC1=NC1=C2C(=O)N(CC(=O)C)C(=O)N1C

Additional information on 1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Comprehensive Overview of 1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3-oxazolo[3,2-g]purine-2,4-dione (CAS No. 899997-80-9)

The compound 1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3-oxazolo[3,2-g]purine-2,4-dione (CAS No. 899997-80-9) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate oxazolo-purine scaffold, which combines features of both oxazole and purine rings. This hybrid structure positions it as a promising candidate for exploring novel therapeutic applications, particularly in the context of enzyme modulation and signal transduction pathways.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like 1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3-oxazolo[3,2-g]purine-2,4-dione. Researchers are increasingly focusing on its potential role in targeting kinase inhibitors, a hot topic in oncology and inflammatory disease research. The compound's 2-oxopropyl moiety may contribute to its binding affinity with specific protein targets, making it a subject of computational docking studies and structure-activity relationship (SAR) analyses.

From a synthetic chemistry perspective, the preparation of CAS No. 899997-80-9 involves multi-step organic transformations, often leveraging microwave-assisted synthesis or catalytic methodologies to improve yield and purity. Its oxazolo[3,2-g]purine core is particularly challenging to construct, requiring precise control over reaction conditions to avoid side products. This complexity aligns with the growing demand for green chemistry approaches, as researchers seek sustainable ways to synthesize such advanced intermediates.

In the realm of biochemical assays, 1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3-oxazolo[3,2-g]purine-2,4-dione has shown intriguing interactions with adenosine receptors, a key area of investigation for neurological and cardiovascular therapeutics. Its methyl-substituted derivatives are being evaluated for their potential to cross the blood-brain barrier (BBB), a critical factor in central nervous system drug development. These properties resonate with current trends in precision medicine, where molecular specificity is paramount.

The compound's physicochemical properties, including its logP and aqueous solubility, have been characterized to support its development as a lead compound. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify its structural integrity. These quality control measures are essential for meeting the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical production.

Looking ahead, 1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3-oxazolo[3,2-g]purine-2,4-dione represents a compelling case study in the intersection of medicinal chemistry and molecular design. Its exploration continues to benefit from cutting-edge technologies like artificial intelligence (AI)-driven drug discovery, where predictive algorithms help optimize its pharmacophore features. As the scientific community delves deeper into its mechanisms, this compound may unlock new possibilities in personalized therapeutics and targeted drug delivery systems.